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Compound of Interest

Compound Name: (E)-(2-lodovinyl)trimethylsilane
CAS No.: 70737-22-3
Cat. No.: B2695777

Get Quote

Introduction & Strategic Utility

(E)-(2-lodovinyl)trimethylsilane (CAS: 18163-47-8) is a linchpin reagent in modern
organometallic chemistry. It serves as a modular "vinyl anion" equivalent, enabling the
introduction of the vinyl silane motif via Pd-catalyzed cross-couplings (Negishi, Sonogashira,
Suzuki-Miyaura). The retention of the silyl group allows for subsequent downstream
functionalization, such as Hiyama couplings or halodesilylations, making it a "masked"
acetylene or olefin equivalent.

The Critical Challenge: The utility of this reagent depends entirely on its stereoisomeric purity.
Contamination with the (Z)-isomer or the geminal-isomer degrades the efficacy of subsequent
stereospecific couplings.

This Application Note details two field-proven one-pot methodologies to access the (E)-isomer
with

stereoselectivity.
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e Method A (The Gold Standard): Hydrozirconation-lodination (Schwartz’'s Reagent).

Recommended for research scale (1g — 20g) where stereopurity is paramount.

e Method B (The Scalable Alternative): Hydralumination-lodination (DIBAL-H). Recommended

for process scale (>509) where cost is a driver and cryogenic facilities are available.

Comparative Analysis of Methods

Method A: Method B:
Feature . . L
Hydrozirconation (Zr) Hydralumination (Al)
DIBAL-H (Diisobutylaluminum
Reagent

(Schwartz's Reagent)

hydride)

Stereoselectivity (E:Z)

Excellent (>99:1)

Good (>95:5)

Reaction Conditions

Ambient Temperature (20—25
OC)

Cryogenic (-78 °C to 0 °C)

Atom Economy

Low (Stoichiometric Zr waste)

Moderate (Al waste)

Safety Profile

Moderate (Solid reagent, air-

sensitive)

High Risk (Pyrophoric liquid)

High (
Cost Low ($)
$)

. L ] Process Development, Bulk
Primary Application Total Synthesis, MedChem

Reagent

Method A: Hydrozirconation-lodination (The Gold
Standard)
Mechanistic Rationale

This method relies on the "Schwartz Hydrozirconation," a syn-addition of the Zr-H bond across
the alkyne. The bulky

moiety directs the hydride to the more substituted carbon (though for terminal alkynes, steric
bulk usually directs Zr to the terminal position; however, with Silicon, electronic effects and the
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"beta-silicon effect" stabilize the terminal Zr species). Crucially, the subsequent reaction with
iodine proceeds with retention of configuration, locking in the (E)-geometry.

Visual Workflow (DOT)

Click to download full resolution via product page

Caption: Workflow for the hydrozirconation-iodination sequence. Color changes are critical
process indicators.

Detailed Protocol

Reagents:

Trimethylsilylacetylene (1.0 equiv)

(Schwartz's Reagent) (1.1 — 1.2 equiv)

lodine (

) (1.2 equiv)

Solvent: Anhydrous THF (0.5 M concentration relative to alkyne)
Step-by-Step Procedure:

e Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Cool under a
stream of dry Argon.

e Reagent Suspension: In a glovebox or under rapid Argon flow, add solid

. Suspend in anhydrous THF.

o Checkpoint: The reagent should be white or pale yellow. If it is pink or green, the reagent
has oxidized and yield will suffer.
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e Hydrozirconation: Add Trimethylsilylacetylene dropwise via syringe at room temperature (23
°C).

o Observation: The white suspension will gradually turn into a clear, yellow/orange solution
over 15-30 minutes. This indicates the formation of the alkenyl zirconium species. Stir for
an additional 30 minutes to ensure conversion.

 lodination: Cool the solution to 0 °C (ice bath). Dissolve lodine in a minimal amount of THF
and add it dropwise to the reaction mixture.

o Caution: The reaction is exothermic. The color will shift from yellow to dark brown/purple.

e Quench & Workup: After 1 hour at 0 °C, quench the reaction by pouring the mixture into a
separatory funnel containing saturated aqueous Sodium Thiosulfate (

) and Diethyl Ether.

o Mechanism:[1][2][3] Thiosulfate reduces excess iodine (purple) to iodide (colorless).
Shake until the organic layer is yellow/orange (not purple).

 Purification: Wash the organic layer with brine, dry over

, and concentrate in vacuo.

o Note: The byproduct

precipitates as a sludge; filtration through a pad of Celite is recommended before
separation.

o Final Step: Distill the crude oil (approx. bp 130 °C / 760 mmHg, or ~55 °C / 15 mmHg) to
obtain a clear, colorless liquid.

Method B: Hydralumination-lodination (Scalable

Alternative)
Mechanistic Rationale

Aluminum hydrides (DIBAL-H) perform syn-hydrometallation on alkynes. The resulting vinyl
alane is nucleophilic. Upon treatment with iodine, the C-Al bond is cleaved. While generally
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stereoselective, this route is more sensitive to solvent effects (Lewis basic solvents like
THF/Ether are required to direct the regiochemistry and prevent isomerization).

Visual Workflow (DOT)

Setup:

Flame-dried, Argon, -78°C

TMS-Acetylene + Hexane

:

Add DIBAL-H (1.0M)
Dropwise (Exothermic!)

:

Warm to RT (1h)
Form Vinyl Alane

Cool to -78°C

Add 12 in THF
(Maintain <-60°C)

Rochelle's Salt Workup
(Emulsion Breaking)

Click to download full resolution via product page

Caption: Protocol for DIBAL-H mediated synthesis. Temperature control is vital to prevent
desilylation or isomerization.
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Detailed Protocol

Reagents:

Trimethylsilylacetylene (1.0 equiv)
DIBAL-H (1.0 M in hexanes) (1.05 equiv)[3]
lodine (

) (1.1 equiv)

Solvent: Anhydrous Hexanes/Ether (1:1 mixture)

Step-by-Step Procedure:

Cryogenic Setup: In a flame-dried flask under Argon, dissolve TMS-acetylene in anhydrous
hexanes. Cool to 0 °C.

Hydralumination: Add DIBAL-H solution dropwise.

o Safety: DIBAL-H is pyrophoric. Use long-needle techniques and ensure positive inert
pressure.

Formation: Allow the mixture to warm to room temperature and stir for 2 hours. This ensures
formation of the (E)-vinyl alane.

lodination: Cool the reaction mixture to -78 °C (Dry ice/Acetone). Add a solution of lodine in
anhydrous THF dropwise.

o Critical: The low temperature prevents side reactions between the aluminum byproduct
and the silyl group.

Workup (The "Rochelle” Method):
o Aluminum salts form gelatinous emulsions that trap product.

o Protocol: Dilute with ether, then slowly add saturated aqueous Potassium Sodium Tartrate
(Rochelle's Salt). Stir vigorously for 2—4 hours until two clear layers form.
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 Purification: Separate layers, dry organic phase, concentrate, and distill as in Method A.

Quality Control & Troubleshooting

Issue Probable Cause Corrective Action
Reagent must be white/yellow.
Low Yield "Old" Schwartz Reagent If grey/green, titrate or

purchase fresh.

Light exposure or Acidic
(2)-Isomer Presence

Perform iodination in low light;

ensure thiosulfate quench is

workup .
neutral/basic.
Use Rochelle's salt and
Emulsion (Method B) Incomplete Al hydrolysis patience. Do not rush the

separation.

o Fluoride contamination or high
Desilylation
heat

Avoid silicone grease; keep
distillation temp <140°C (bath).

Storage: The product is light-sensitive and potentially volatile. Store in an amber vial at 4 °C

over copper wire (stabilizer) if storing for >1 month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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